Cas no 215872-74-5 (1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester)
215872-74-5 structure
Product Name:1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester
CAS No:215872-74-5
MF:C6H9N3O2
MW:155.154560804367
CID:243205
PubChem ID:18361874
Update Time:2025-04-19
1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester
- 1H-1,2,3-Triazole-5-carboxylicacid,1-ethyl-,methylester(9CI)
- methyl 3-ethyl-3H-1,2,3-triazole-4-carboxylate
- methyl 3-ethyltriazole-4-carboxylate
- FT-0728463
- methyl 1-ethyl-1H-1,2,3-triazole-5-carboxylate
- DTXSID70593111
- 215872-74-5
- SCHEMBL1412495
-
- Inchi: 1S/C6H9N3O2/c1-3-9-5(4-7-8-9)6(10)11-2/h4H,3H2,1-2H3
- InChI Key: KKSRERQJWAARSR-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=NN1CC)=O
Computed Properties
- Exact Mass: 155.069476538g/mol
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 57Ų
1H-1,2,3-Triazole-5-carboxylicacid, 1-ethyl-, methyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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